molecular formula C30H31N11O6S4 B1198859 Sulfacombin CAS No. 58098-08-1

Sulfacombin

Cat. No.: B1198859
CAS No.: 58098-08-1
M. Wt: 769.9 g/mol
InChI Key: VBMWVDNFZDYXQT-UHFFFAOYSA-N
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Description

Sulfacombin, also known as this compound, is a useful research compound. Its molecular formula is C30H31N11O6S4 and its molecular weight is 769.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

58098-08-1

Molecular Formula

C30H31N11O6S4

Molecular Weight

769.9 g/mol

IUPAC Name

4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide;4-amino-N-pyrimidin-2-ylbenzenesulfonamide;4-amino-N-(1,3-thiazol-2-yl)benzenesulfonamide

InChI

InChI=1S/C11H12N4O2S.C10H10N4O2S.C9H9N3O2S2/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10;11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10;10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9/h2-7H,12H2,1H3,(H,13,14,15);1-7H,11H2,(H,12,13,14);1-6H,10H2,(H,11,12)

InChI Key

VBMWVDNFZDYXQT-UHFFFAOYSA-N

SMILES

CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)N.C1=CN=C(N=C1)NS(=O)(=O)C2=CC=C(C=C2)N.C1=CC(=CC=C1N)S(=O)(=O)NC2=NC=CS2

Canonical SMILES

CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)N.C1=CN=C(N=C1)NS(=O)(=O)C2=CC=C(C=C2)N.C1=CC(=CC=C1N)S(=O)(=O)NC2=NC=CS2

Synonyms

trisulfon

Origin of Product

United States

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